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Compound of Interest

Compound Name: Phloroglucinol-13C6

Cat. No.: B1147208

This guide provides essential safety and logistical information for the proper disposal of
Phloroglucinol-13C6, tailored for researchers, scientists, and drug development professionals.
The following procedures ensure safe handling and compliance with standard laboratory waste
management protocols.

Understanding the Compound: Phloroglucinol-13C6 is a stable, non-radioactive, isotopically
labeled form of phloroglucinol.[1][2] The carbon-13 isotope does not pose a radiological threat.
[1] Therefore, the disposal procedures are dictated by the chemical hazards of the
phloroglucinol molecule itself.

Phloroglucinol is classified as a hazardous substance. It is known to cause skin and eye
irritation and may lead to respiratory irritation.[3][4][5] It is also considered harmful to aquatic
life with long-lasting effects.[4][6] Consequently, it must be disposed of as hazardous chemical
waste.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

o Eye Protection: Chemical splash goggles are mandatory.[4][7]

o Skin Protection: Wear chemical-resistant gloves and a lab coat.[4]
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Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to
avoid inhaling dust particles.[3][7]

General Hygiene: Wash hands thoroughly after handling the material.[7][8]

Step-by-Step Disposal Protocol

1.

Waste Collection:

Solid Waste:

o Carefully sweep up any spilled solid Phloroglucinol-13C6, avoiding dust formation.[3]

o Place the swept material and any contaminated disposable items (e.g., weighing paper,
gloves) into a clearly labeled, sealable container designated for hazardous solid chemical
waste.[5]

Ligquid Waste (Solutions):

o Do not pour Phloroglucinol-13C6 solutions down the drain.[3][6]

o Collect all solutions containing Phloroglucinol-13C6 in a designated, leak-proof
hazardous liquid waste container.

o Ensure the waste container is compatible with the solvents used in the solution.

. Waste Container Management:

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Phloroglucinol-13C6". List all other chemical constituents of the waste,
including solvents.

Storage: Store the sealed waste container in a designated satellite accumulation area for
chemical waste.[9] Keep the container closed when not in use. Store it in a cool, dry, and
well-ventilated location, away from incompatible materials such as strong oxidizing agents.[5]

[8]

. Final Disposal:
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e Arranging Pickup: Once the waste container is nearly full (typically around 75% capacity),
arrange for its collection by your institution's Environmental Health and Safety (EHS) office or
a certified hazardous waste disposal contractor.[9]

o Compliance: Always follow your institution's specific protocols and adhere to all local,
regional, and national regulations for hazardous waste disposal.[5][7][10]

Summary of Hazard Information

e L. . Primary Routes of
Hazard Classification Description
Exposure

May be harmful if swallowed.

. Ingestion, Inhalation, Skin/Eye
Acute Toxicity [4] Oral LD50 (rat): 4000

Contact.
mg/kg.[5][7]
Causes skin irritation.[3][4]
Skin Irritation May cause an allergic skin Direct contact.
reaction.[3]
o Causes serious eye irritation. )
Eye Irritation Direct contact.

[3]4]

) o May cause respiratory irritation ]
Respiratory Irritation ) ) Inhalation.
upon inhalation of dust.[3][4][5]

] Harmful to aquatic life with Release into drains or
Environmental Hazard )
long-lasting effects.[4][6] waterways.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Phloroglucinol-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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